![molecular formula C9H6ClF4NO B178457 2-(Dimethylamino)-3,4,5,6-tetrafluorobenzoyl chloride CAS No. 114373-10-3](/img/structure/B178457.png)
2-(Dimethylamino)-3,4,5,6-tetrafluorobenzoyl chloride
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Overview
Description
2-(Dimethylamino)-3,4,5,6-tetrafluorobenzoyl chloride (DTBFC) is a chemical compound with the molecular formula C10H8ClF4NO. It is used in various scientific research applications, particularly in the field of organic chemistry. DTBFC is a versatile reagent that can be used for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science.
Scientific Research Applications
2-(Dimethylamino)-3,4,5,6-tetrafluorobenzoyl chloride is widely used in organic chemistry research as a versatile reagent for the synthesis of various organic compounds. It is commonly used in the synthesis of pharmaceuticals, agrochemicals, and materials science. This compound is also used in the synthesis of fluorescent dyes and probes for biological imaging. Additionally, it is used as a reagent for the synthesis of polymers and other materials with unique properties.
Mechanism of Action
2-(Dimethylamino)-3,4,5,6-tetrafluorobenzoyl chloride is a reactive reagent that can undergo various chemical reactions with different types of compounds. It is commonly used as an acylating agent for the synthesis of amides, esters, and other organic compounds. The reaction mechanism involves the formation of an acyl chloride intermediate, which reacts with a nucleophile to form the desired product. This compound can also undergo substitution reactions with other nucleophiles, such as amines, alcohols, and thiols.
Biochemical and Physiological Effects
This compound is not used in any drug formulations and has no known biochemical or physiological effects. It is used solely as a chemical reagent in scientific research applications.
Advantages and Limitations for Lab Experiments
2-(Dimethylamino)-3,4,5,6-tetrafluorobenzoyl chloride is a versatile reagent that can be used in a wide range of organic chemistry experiments. Its main advantages include its high reactivity, selectivity, and ease of handling. However, this compound is also highly reactive and can be hazardous if not handled properly. It should be handled with care and stored in a cool, dry place away from sources of heat and moisture.
Future Directions
There are several future directions for the use of 2-(Dimethylamino)-3,4,5,6-tetrafluorobenzoyl chloride in scientific research. One potential application is in the synthesis of new pharmaceuticals and agrochemicals with unique properties. This compound can also be used in the synthesis of new materials with novel properties, such as conductive polymers and fluorescent dyes. Additionally, this compound can be used in the development of new imaging probes for biological imaging applications. Overall, this compound is a valuable reagent that has many potential applications in scientific research.
properties
CAS RN |
114373-10-3 |
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Molecular Formula |
C9H6ClF4NO |
Molecular Weight |
255.59 g/mol |
IUPAC Name |
2-(dimethylamino)-3,4,5,6-tetrafluorobenzoyl chloride |
InChI |
InChI=1S/C9H6ClF4NO/c1-15(2)8-3(9(10)16)4(11)5(12)6(13)7(8)14/h1-2H3 |
InChI Key |
IWVZYQDULBTRBE-UHFFFAOYSA-N |
SMILES |
CN(C)C1=C(C(=C(C(=C1F)F)F)F)C(=O)Cl |
Canonical SMILES |
CN(C)C1=C(C(=C(C(=C1F)F)F)F)C(=O)Cl |
synonyms |
Benzoyl chloride, 2-(diMethylaMino)-3,4,5,6-tetrafluoro- |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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